Cas no 1332765-66-8 (3-(3-Chlorophenyl)oxetan-3-amine hydrochloride)

• Product Name: 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride
• CAS No: 1332765-66-8
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD19381730
• CID: 4584494
• PubChem ID: 53256990
• Update Time: 2025-06-08

3-(3-Chlorophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride
• 3-(3-CHLOROPHENYL)-3-OXETANAMINE HYDROCHLORIDE
• 3-(3-CHLOROPHENYL)OXETAN-3-AMINE HCL
• OR61145
• 3-(3-Chlorophenyl)-3-oxetanamine HCl
• 3-Amino-3-(3-chlorophenyl)oxetane hydrochloride
• 3-(3-Aminooxetan-3-yl)chlorobenzene hydrochloride
• 3-Oxetanamine, 3-(3-chlorophenyl)-, hydrochloride (1:1)
• 3-(3-Chlorophenyl)oxetan-3-amine--hydrogen chloride (1/1)
• 3-(3-chlorophenyl)oxetan-3-amine;hydrochloride
• SB40468
• DTXSID90693228
• SY100077
• AS-37525
• 3-(3-Chlorophenyl)oxetan-3-aminehydrochloride
• 1332920-60-1
• CS-0051762
• 1332765-66-8
• MFCD19381730
• EN300-7409688
• AKOS025289872

• MDL： MFCD19381730
• Inchi： 1S/C9H10ClNO.ClH/c10-8-3-1-2-7(4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： HEFFEMSQOGSELE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 219.022
• Monoisotopic Mass: 219.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride

Comprehensive Overview of 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332765-66-8)

3-(3-Chlorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332765-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxetane ring structure and chlorophenyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, owing to its balanced lipophilicity and steric properties.

The oxetane ring in 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride is a key feature that enhances metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, addressing current trends in targeting precision medicine and personalized therapies. The compound’s hydrochloride salt form further improves solubility, facilitating its use in aqueous formulations.

From a synthetic perspective, CAS No. 1332765-66-8 is often employed in cross-coupling reactions and reductive amination protocols. Its versatility aligns with the growing demand for green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional methods. The compound’s chlorophenyl group also enables selective functionalization, supporting advancements in late-stage diversification strategies.

In the context of AI-driven drug discovery, 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride has been featured in computational studies predicting its interactions with biological targets. This aligns with the increasing integration of machine learning in chemical research, where QSAR models and molecular docking simulations optimize its therapeutic potential. Such innovations address frequently searched queries like "oxetane derivatives in drug design" and "improving drug solubility with hydrochloride salts."

Quality control and analytical profiling of CAS No. 1332765-66-8 involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with regulatory standards. These methods cater to industry demands for high-purity intermediates, a topic frequently explored in forums and publications. Additionally, the compound’s stability under various pH conditions makes it a candidate for formulation optimization studies.

Beyond pharmaceuticals, 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride finds niche applications in agrochemicals and functional materials. Its structural motifs are leveraged to develop crop protection agents and polymeric additives, reflecting broader interests in sustainable agriculture and smart materials. This multidisciplinary relevance underscores its importance in both academic and industrial settings.

In summary, 3-(3-Chlorophenyl)oxetan-3-amine hydrochloride (CAS No. 1332765-66-8) exemplifies the convergence of synthetic innovation and applied research. Its adaptability to cutting-edge technologies and alignment with global scientific trends position it as a compound of enduring significance. For researchers exploring small-molecule therapeutics or material science, this compound offers a robust platform for future breakthroughs.